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Compound of Interest

Compound Name: Terephthalic acid-13C2

Cat. No.: B12412982 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Terephthalic acid-13C2 is the isotopically labeled form of terephthalic acid, an

organic compound widely used in the production of polyesters like PET.[1][2] In a research

context, Terephthalic acid-13C2 serves as a crucial internal standard or tracer for quantitative

analyses using techniques such as Nuclear Magnetic Resonance (NMR), Gas

Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1] Accurate and consistent preparation of stock solutions is paramount to ensure the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Terephthalic acid-13C2 stock solutions.

Data Presentation
Quantitative data regarding the solubility, preparation, and storage of Terephthalic acid-13C2
are summarized below for easy reference.

Table 1: Solubility Profile
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 125 743.52
Requires sonication

for dissolution.[1]

DMSO 20 - 33 120.39 - 198.63

Use of fresh,

anhydrous DMSO is

critical as absorbed

moisture can

significantly reduce

solubility.[3][4]

Water Sparingly Soluble -

Solubility increases in

alkaline conditions

due to the ionization

of carboxylic groups.

[5]

Table 2: Stock Solution Preparation Guide

This table provides the required volume of solvent to achieve common molar concentrations

based on a starting mass of Terephthalic acid-13C2.

Desired
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 5.9481 mL 29.7407 mL 59.4813 mL

5 mM 1.1896 mL 5.9481 mL 11.8963 mL

10 mM 0.5948 mL 2.9741 mL 5.9481 mL

Data derived from

MedChemExpress

product information.[1]

Table 3: Storage and Stability
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Form
Storage
Temperature

Stability Period
Key
Recommendations

Powder -20°C 3 years -

Powder 4°C 2 years -

Stock Solution -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Stock Solution -20°C 1 month
Use within one month

for optimal stability.[1]

Experimental Protocol
This protocol details the step-by-step procedure for preparing a 10 mM stock solution of

Terephthalic acid-13C2 in DMSO.

Materials

Terephthalic acid-13C2 (solid, white to off-white powder)[1]

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened bottle

Calibrated analytical balance

Appropriate glass vial or volumetric flask

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath

Cryogenic storage vials for aliquots

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
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Procedure

Pre-Weighing Preparation: Allow the container of Terephthalic acid-13C2 to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weighing: Carefully weigh 10 mg of Terephthalic acid-13C2 powder using an analytical

balance and transfer it into a clean, dry glass vial.

Solvent Addition: Using a calibrated pipette, add 5.9481 mL of fresh, anhydrous DMSO to the

vial containing the compound.[1]

Dissolution:

Briefly vortex the mixture to suspend the powder.

Place the vial in an ultrasonic water bath. Sonicate the mixture until the solid is completely

dissolved.[1] The solution should be clear and free of particulates.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in cryogenic vials.[1]

Storage: Immediately store the aliquots at -80°C for long-term stability (up to 6 months) or at

-20°C for short-term use (up to 1 month).[1]

Safety Precautions

Perform all steps in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves and safety glasses, throughout the procedure.

Consult the Safety Data Sheet (SDS) for Terephthalic acid-13C2 and DMSO before

handling.

Visualized Workflows and Relationships
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Stock Solution Preparation Workflow
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Caption: Figure 1. Experimental workflow for preparing Terephthalic acid-13C2 stock solution.
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Key Relationships in Application

Terephthalic acid-13C2 Internal Standard
(e.g., LC-MS)

Stock Solution
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Caption: Figure 2. Logical relationship between the compound, its application, and preparation

factors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12412982#preparation-of-stock-solutions-for-
terephthalic-acid-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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